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Get Quote

Chemical Identity and Fundamental Properties

TCC's molecular structure features chlorinated phenyl rings connected by a urea bridge, contributing to its

environmental behavior.

Chemical Abstracts Service Registry Number: 101-20-2
IUPAC Name: N-(4-Chlorophenyl)-N′-(3,4-dichlorophenyl)urea

Molecular Formula: C₁₃H₉Cl₃N₂O
Molecular Weight: 315.58 g/mol [1]

Critical Physicochemical Parameters

Table: Key physicochemical properties of triclocarban governing environmental distribution

Property Value Data Type Environmental Significance

Water Solubility 0.62 mg/L at
25°C

Experimental
[2]

Low solubility promotes partitioning
from water to organic phases
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Property Value Data Type Environmental Significance

Octanol-Water Partition
Coefficient (log KOW)

3.63-4.20 Experimental
[1] [2]

Indicates high lipophilicity and
bioaccumulation potential

Vapor Pressure 4.8 × 10-7 Pa
at 25°C

Modelled [2] Negligible volatility, unlikely to
partition to atmosphere

Henry's Law Constant 4.6 × 10-6

Pa·m³/mol

Modelled [2] Confinds substance to aquatic and
terrestrial environments

Dissociation Constant
(pKa)

12.7 at 20°C Experimental
[2]

Remains neutral across
environmental pH ranges

Melting Point 255.6°C Experimental
[2]

High thermal stability

Environmental Fate and Persistence

Primary Sources and Pathways

Usage Sources: TCC has been historically used in personal care products including bar soaps (up to

80% of antimicrobial bar soap in the US contained TCC as of 2005), lotions, deodorants, toothpaste,
and plastics [1].

Release Pathways: After consumer use, >95% of TCC enters wastewater treatment systems, with
annual US wastewater loading estimated at approximately 2.75×10⁵ kg [3].

Behavior in Wastewater Treatment Plants

WWTPs are critical control points for TCC environmental release. Multiple studies demonstrate that TCC is

effectively removed from wastewater stream but transferred to sludge phase.

Table: Triclocarban fate in wastewater treatment plants across different studies
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Study/Source
Influent
Concentration

Effluent
Concentration

Overall
Removal
Efficiency

Sludge
Concentration

Transfer to
Sludge

Zheng et al.
[3]

731.1-812.4
ng/L

<2.5% of
influent

>97% Not specified 38.2-44.4%

Heidler et al.
(cited in [3])

6100 ± 2000
ng/L

170 ± 30 ng/L 97 ± 1% Not specified 78 ± 11%

Lozano et al.
(cited in [3])

Not specified Not specified Not
specified

13,100 ± 900
ng/g (dry

weight)

79%

Global
Concern [3]

- - - Mean 2350 ng/g

in China

Major

pathway to
environment

Transformation and Degradation

TCC undergoes different fates across environmental compartments:

Microbial Degradation: Limited in many environments; forms transformation products including 4-

chloroaniline and 3,4-dichloroaniline (carcinogenic byproducts) [1].
Gut Microbiota Metabolism: Unique metabolic profile in colon with high abundance of parent TCC

and free-form metabolites mediated by gut microbiota actions [4].
Composting Performance: Sewage sludge composting shows varying degradation efficiency

depending on bulking agents and process conditions [3].

Bioaccumulation Potential

Bioaccumulation Metrics and Evidence

TCC's high lipophilicity (log KOW = 3.63-4.20) drives significant bioaccumulation in aquatic and terrestrial

organisms.
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Table: Experimental bioaccumulation evidence for triclocarban

Organism/Matrix Location/Study Concentration Notes

Fish Kaveri and Vellar

Rivers, India [3]

1.4-692 ng/g (lipid weight) 100% detection

frequency in fish

Surface Water Chinese River Basins

[3]

6.97-152.60 ng/L Highest in Yellow River

Basin

Dolphins Atlantic [1] Detected Marine mammal

exposure evidence

Human
Monitoring

NHANES [4] ~37% of US population Widespread human

exposure

Human Tissues Pregnant women [5] Detected in maternal and

fetal placental tissues

Transplacental transfer

confirmed

Crop Plants Edible crops [5] Detected in roots Potential food chain

exposure

Aquatic Organisms: Bioaccumulation factors up to 1600 for snails and 2700 for algae near WWTP

outfalls [6].
Human Exposure Pathways: Dermal absorption from personal care products, dietary intake through

contaminated food crops, and placental transfer to fetuses [5].

Ecotoxicological Impacts

Aquatic Toxicity

TCC is classified as "highly hazardous to aquatic life" with significant toxicity across species:

Daphnia magna: LC₅₀ = 0.01 mg/L after 48h (acute) [6]

Ceriodaphnia dubia: LC₅₀ = 0.0031 mg/L after 48h (acute) [6]
Green alga (Scenedesmus subspicatus): LC₅₀ = 0.02 mg/L after 72h (growth inhibition) [6]

Amphibians, fish, and invertebrates: Multiple studies show adverse effects [1]
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Endocrine Disruption Mechanisms

TCC exhibits multiple endocrine-disrupting activities through different mechanisms:

TCC

Estrogen Receptor
(ER) Response

 Enhances
E2-dependent

gene expression

Androgen Receptor
(AR) Response

 Enhances
testosterone-dependent

gene expression

Constitutive Androstane
Receptor (CAR)

 Activates
in vivo/in vitro

Ryanodine Receptor
(RyR1) Calcium Signaling

 Disrupts calcium
homeostasis

Altered reproductive
function

Developmental
toxicity

Metabolic
disruption

Neurodevelopmental
effects

Click to download full resolution via product page

Figure: Molecular mechanisms of TCC endocrine disruption based on in vitro and in vivo studies [7] [1]

Advanced Experimental Methodologies

Analytical Detection Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method [4]

Extraction: Tissue samples (≈100 mg) homogenized with 1 mL methanol using OMNI bead ruptor,
centrifuged at 7000×g for 3 min

Cleanup: Supernatant transferred, centrifuged at 13,000×g for 5 min, 500 μL supernatant vacuum-
centrifuged to dryness

Analysis: Reconstitution in methanol proportional to sample weights, centrifugation (15,000×g, 10
min, 4°C)
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Instrumentation: Dionex Ultimate 3000 UHPLC system coupled to TSQ Quantiva Triple Quadrupole

mass spectrometer
Chromatography: ACQUITY UPLC BEH C18 column (1.7 μm, 2.1×100 mm); mobile phase: 2mM

ammonium acetate in water (A) and acetonitrile (B)
Quantification: Multiple reaction monitoring (MRM) mode with isotope-labeled internal standards

Wastewater Treatment Plant Fate Studies

Sample Collection Protocol [3]

Water Sampling: 3000 mL composite samples collected at 7:00-8:00, 12:00-13:00, and 17:00-18:00

from influent and effluent streams
Sludge Sampling: Sewage sludge collected from filter press dehydrator outlet at same time intervals

Analysis: Solid-phase extraction followed by LC-MS/MS quantification

Gut Microbiota Metabolism Studies

In Vivo Experimental Designs [4]

Animal Models: Swiss Webster mice (6 weeks) treated with 80 ppm TCC via modified AIN-93G diet
(≈8 mg/kg/day) for 4 weeks

Germ-Free Models: Comparison of conventional vs. germ-free mice after single oral gavage (8
mg/kg TCC)

Antibiotic Depletion: Drinking water with 1.0 g/L ampicillin and 0.5 g/L neomycin for 7 days before
TCC exposure

Tissue Collection: Blood, liver, heart, kidney, lung, bile, small intestine, colon (mucosa and digesta)
for LC-MS/MS analysis

Regulatory Status and Research Trends

Global Regulatory Landscape

United States: FDA banned TCC in consumer antiseptic washes in 2016, effective September 2017

[1]
Canada: 2023 screening assessment concluded low risk of ecological harm due to limited exposure

potential, despite high hazard classification [2]
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Ongoing Concerns: Continued presence in cosmetics and environmental reservoirs despite

regulatory restrictions

Emerging Research Priorities

Bibliometric analysis reveals shifting research priorities (2002-2024) [8]:

Current Focus: Environmental behavior and fate, ecotoxicological impacts and mechanisms, human
exposure risk assessment, degradation and removal technologies

Future Directions: Interaction with other environmental pollutants, improved removal technologies,
mixture toxicity effects

Conclusion and Future Perspectives

TCC represents a concerning case study of antimicrobial environmental contamination. Despite regulatory

actions, its persistence and bioaccumulation potential create legacy contamination issues requiring continued

management. Future research should focus on:

Advanced Treatment Technologies: Developing more efficient degradation methods for TCC in

wastewater and sludge
Mixture Toxicity Assessment: Understanding interactive effects with co-occurring contaminants

Human Health Impact Studies: Elucidating long-term health implications of chronic low-dose
exposure

Remediation Strategies: Developing effective cleanup technologies for contaminated sediments and
soils

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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